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Compound of Interest

Compound Name: Mmp inhibitor II

Cat. No.: B1662410 Get Quote

Proper disposal of MMP (Matrix Metalloproteinase) Inhibitor II is a critical component of

laboratory safety and environmental responsibility. The term "MMP Inhibitor II" can refer to

several distinct chemical compounds, each with its own specific hazard profile. Therefore, the

first and most crucial step is to positively identify the specific inhibitor by its Chemical Abstracts

Service (CAS) number and consult its corresponding Safety Data Sheet (SDS) for detailed

handling and disposal instructions.

This guide provides essential procedural steps for the safe disposal of MMP Inhibitor II,
focusing on a common variant, MMP-2/MMP-9 Inhibitor II (CAS 193807-60-2), and

incorporating general best practices for chemical waste management in a research

environment.

Immediate Safety and Hazard Information
Based on the Safety Data Sheet for MMP-2/MMP-9 Inhibitor II, the compound presents specific

hazards that must be managed carefully.[1] It is imperative to avoid releasing this chemical into

the environment due to its toxicity to aquatic life.[1]

Hazard Summary for MMP-2/MMP-9 Inhibitor II (CAS 193807-60-2)
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Hazard
Classification

GHS Code Description Source

Acute Oral Toxicity H302
Harmful if
swallowed.

[1]

Acute Aquatic Toxicity H400
Very toxic to aquatic

life.
[1]

| Chronic Aquatic Toxicity | H410 | Very toxic to aquatic life with long lasting effects. |[1] |

Step-by-Step Disposal Protocol
The proper disposal of MMP Inhibitor II should be conducted through your institution's

Environmental Health and Safety (EHS) hazardous waste program.[2] Disposal into regular

trash or down the sanitary sewer is prohibited.[2][3]

1. Waste Identification and Segregation:

Treat all unused or expired MMP Inhibitor II and any materials contaminated with it (e.g.,

pipette tips, gloves, absorbent pads) as hazardous chemical waste.[4]

Do not mix MMP Inhibitor II waste with other incompatible waste streams.[5][6] Store it

separately to avoid unintended chemical reactions.[7]

2. Waste Containerization:

Select a waste container that is in good condition, leak-proof, and chemically compatible with

the inhibitor and any solvents used.[5] Plastic containers are often preferred over glass to

minimize the risk of breakage.[2]

The container must have a secure, sealable lid and be kept closed except when actively

adding waste.[5][6]

3. Hazardous Waste Labeling:

As soon as you begin collecting waste, affix a hazardous waste tag or label provided by your

EHS department.[2][4]
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The label must be filled out completely and legibly.[2] Information required typically includes:

The words "Hazardous Waste".[2]

Full common chemical name: "MMP-2/MMP-9 Inhibitor II". Do not use abbreviations or

chemical formulas.[2][5]

For mixtures, list all chemical components and their approximate percentages.[2]

Accumulation start date.

Principal Investigator's name and contact information.[2]

Building and room number.[2]

Appropriate hazard pictograms (e.g., "Harmful," "Environmental Hazard").[2]

4. On-Site Storage:

Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area within your laboratory.[7]

The storage area should be secure and away from sinks or floor drains.[3]

Use secondary containment (e.g., a larger, chemically resistant tray or bin) for all liquid

waste to contain potential spills.[6]

5. Arranging for Disposal:

Once the waste container is full or you are ready to dispose of it, submit a chemical waste

pickup request to your institution's EHS office.[8]

Follow your institution's specific procedures for requesting a pickup. This may involve an

online form or a paper form.[2]

6. Disposal of Empty Containers:
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A container that held MMP Inhibitor II is not considered empty until it has been properly

decontaminated.

The container must be triple-rinsed with a suitable solvent capable of removing the chemical

residue.[5][6]

Crucially, the first rinsate (and for highly toxic chemicals, the first three) must be collected

and disposed of as hazardous waste.[6]

After triple-rinsing and air-drying, deface or remove the original chemical label and dispose

of the container as regular laboratory waste, or reuse it for a compatible waste stream.[5][7]

Disposal Workflow Diagram
The following diagram outlines the decision-making process and necessary steps for the

proper disposal of MMP Inhibitor II.
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MMP Inhibitor II Disposal Workflow

Preparation & Identification

Containment & Labeling

Storage & Pickup

Final Disposal

Unused, Expired, or
Contaminated MMP Inhibitor II

Identify Specific Compound (CAS#)
Consult Safety Data Sheet (SDS)

Step 1

Classify as Hazardous Waste
(e.g., Harmful, Aquatic Toxin)

Step 2

Select Compatible, Leak-Proof
Container with Secure Lid

Step 3

Affix EHS Hazardous Waste Label
Fill Out All Required Fields

(Full Name, Hazards, PI, Date)

Step 4

Store in Designated Satellite Area
Use Secondary Containment

Step 5

Request Waste Pickup from
Institutional EHS Office

Step 6

EHS Transports Waste to
Central Accumulation Facility

Step 7

Disposal at an Approved
Waste Disposal Plant

Step 8

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of MMP Inhibitor II waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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